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Compound of Interest

Compound Name: Celosin H

Cat. No.: B15589177

For researchers, scientists, and drug development professionals, this document provides a
comprehensive guide to analyzing gene expression changes induced by Celosin H, a
triterpenoid saponin with potential therapeutic applications.

1. Introduction to Celosin H

Celosin H is a natural compound isolated from the seeds of Celosia argentea.[1] It belongs to
the triterpenoid saponin family of phytochemicals.[1] Preclinical studies and patent literature
suggest that Celosin H possesses notable biological activities, including anti-inflammatory,
anti-tumor, and hepatoprotective effects.[1][2] Understanding the molecular mechanisms
underlying these activities is crucial for its development as a potential therapeutic agent. Gene
expression analysis is a powerful tool to elucidate these mechanisms by identifying the
downstream genetic pathways modulated by Celosin H.

2. Hypothesized Signaling Pathways Modulated by Celosin H

Based on its reported anti-inflammatory and anti-tumor activities, Celosin H is hypothesized to
modulate key signaling pathways involved in these processes.

2.1. Anti-Inflammatory Signaling Pathway: NF-kB Inhibition
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Inflammation is often mediated by the activation of the Nuclear Factor-kappa B (NF-kB)
pathway, which leads to the transcription of pro-inflammatory genes. Celosin H may exert its
anti-inflammatory effects by inhibiting this pathway.
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Caption: Hypothesized NF-kB signaling pathway inhibition by Celosin H.

2.2. Anti-Tumor Signaling Pathway: Induction of Apoptosis

Celosin H's anti-tumor activity may be attributed to its ability to induce programmed cell death,
or apoptosis, in cancer cells. This is often mediated through the regulation of pro- and anti-

apoptotic proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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